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impurities

  • 3-Hydroxy Medetomidine
    3-Hydroxy Medetomidine
    • Cat. No.:
    • B195842
    • CAS No.:
    • 128366-50-7
    • Molecular Formula:
    • C13H16N2O
    • Molecular Weight:
    • 216.28 g/mol
    Description
    3-hydroxy Medetomidine is a metabolite of the α2-adrenergic receptor agonist medetomidine.
    A metabolite of Medetomidine
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  • 5-Mercapto-1-methyltetrazole
    5-Mercapto-1-methyltetrazole
    • Cat. No.:
    • B193830
    • CAS No.:
    • 13183-79-4
    • Molecular Formula:
    • C2H4N4S
    • Molecular Weight:
    • 116.15 g/mol
    Description
    An impurity of Cefoperazone.
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  • RPR121056
    RPR121056
    • Cat. No.:
    • B193445
    • CAS No.:
    • 181467-56-1
    • Molecular Formula:
    • C33H38N4O8
    • Molecular Weight:
    • 618.7 g/mol
    Description
    APC is a pyranoindolizinoquinoline.
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  • 2-[(p-Methyl-alpha-phenylbenzyl)oxy]ethyl(dimethyl)ammonium chloride
    2-[(p-Methyl-alpha-phenylbenzyl)oxy]ethyl(dimethyl)ammo...
    • Cat. No.:
    • B195869
    • CAS No.:
    • 4024-34-4
    • Molecular Formula:
    • C18H24ClNO
    • Molecular Weight:
    • 305.8 g/mol
    Description
    Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standar...
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  • 1,3,5-Triazine-2,4-diamine, N-ethyl-6-(methylthio)-
    1,3,5-Triazine-2,4-diamine, N-ethyl-6-(methylthio)-
    • Cat. No.:
    • B195247
    • CAS No.:
    • 4147-58-4
    • Molecular Formula:
    • C6H11N5S
    • Molecular Weight:
    • 185.25 g/mol
    Description
    A metabolite of Ametryn
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  • (5-Bromo-2-chlorophenyl)(4-ethoxyphenyl)methanone
    (5-Bromo-2-chlorophenyl)(4-ethoxyphenyl)methanone
    • Cat. No.:
    • B192855
    • CAS No.:
    • 461432-22-4
    • Molecular Formula:
    • C15H12BrClO2
    • Molecular Weight:
    • 339.61 g/mol
    Description
    (5-bromo-2-chlorophenyl)(4-ethoxyphenyl)methanone is an impurity in commercial preparation of Dapagliflozin.
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  • Ethyl Methanesulfonate
    Ethyl Methanesulfonate
    • Cat. No.:
    • B196230
    • CAS No.:
    • 62-50-0
    • Molecular Formula:
    • C3H8O3S
    • Molecular Weight:
    • 124.16 g/mol
    Description
    Ethyl Methanesulfonate can cause cancer according to an independent committee of scientific and health experts.
    Ethyl methanesulfonate is a clear colorless liquid. Denser than water. (NTP, 1992)
    Ethyl meth...
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  • 1-(2,6-Dichlorophenyl)piperazine
    1-(2,6-Dichlorophenyl)piperazine
    • Cat. No.:
    • B194376
    • CAS No.:
    • 63386-61-8
    • Molecular Formula:
    • C10H12Cl2N2
    • Molecular Weight:
    • 231.12 g/mol
    Description
    A metabolite of Aripiprazole
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  • Ethyl 2-[(2,3-dichloro-6-nitrophenyl)methylamino]acetate hydrochloride
    Ethyl 2-[(2,3-dichloro-6-nitrophenyl)methylamino]acetat...
    • Cat. No.:
    • B194343
    • CAS No.:
    • 70380-50-6
    • Molecular Formula:
    • C11H12Cl2N2O4 HCl
    • Molecular Weight:
    • 307.14 36.46
    Description
    A metabolite of Anagrelide
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  • CEFIXIME
    CEFIXIME
    • Cat. No.:
    • B193813
    • CAS No.:
    • 97164-56-2
    • Molecular Formula:
    • C16H15N5O7S2
    • Molecular Weight:
    • 453.5 g/mol
    Description
    Cefixime is a broad-spectrum, third-generation cephalosporin antibiotic derived semisynthetically from the marine fungus Cephalosporium acremonium with antibacterial activity. As does penicillin, the beta-lactam antibiotic cefixime inhibits bacterial cell wall synthesis by disrupting peptidoglycan synthesis, resulting in a reduction in bacterial cell wall stability and bacterial cell lysis. Stable in the presence of a variety of beta-lactamases, this agent is more active against gram-negative bacteria and less active against gram-positive bacteria compared to second-generation cephalosporins.
    A third-generation cephalosporin antibiotic that is stable to hydrolysis by beta-lactamases."> (6R,7R)-7-[[2-(2-amino-4-thiazolyl)-2-(carboxymethoxyimino)-1-oxoethyl]amino]-3-ethenyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid is a cephalosporin.
    Bacteria possess a cell wall comprising ...
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